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Compound of Interest

Compound Name: 1-(4-Bromophenyl)imidazole

Cat. No.: B157041

For Researchers, Scientists, and Drug Development Professionals

The 1-(4-bromophenyl)imidazole scaffold has emerged as a privileged structure in medicinal
chemistry, demonstrating a broad spectrum of biological activities. This technical guide
provides an in-depth overview of the potential therapeutic targets of these derivatives,
summarizing quantitative data, detailing experimental protocols, and visualizing key pathways
and workflows. The versatility of this chemical moiety makes it a promising starting point for the
development of novel therapeutics against a range of diseases, including cancer, infectious
diseases, and inflammatory conditions.

Anticancer Activity

Derivatives of 1-(4-bromophenyl)imidazole have shown significant potential as anticancer
agents by targeting various key players in cancer cell proliferation and survival.

Epidermal Growth Factor Receptor (EGFR) Inhibition

Several imidazole derivatives have been investigated as inhibitors of EGFR, a receptor tyrosine
kinase that is often overexpressed or mutated in various cancers.

Quantitative Data: Anticancer Activity of Imidazole Derivatives

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b157041?utm_src=pdf-interest
https://www.benchchem.com/product/b157041?utm_src=pdf-body
https://www.benchchem.com/product/b157041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Activity
Compound/De  Target/Cell . Reference Reference
.. ) (IC50/EC50 in
rivative Line M) Compound IC50 (UM)
M
Novel Imidazole ) ) o
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Novel Imidazole EGFR (T790M ) .
0.0128 Osimertinib 0.0191

Derivative mutant)

5, 10, 20 (dose-
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survival)

1-(4-substituted
phenyl)-2-ethyl A549 (Lung
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imidazole (p-Br Cancer)

derivative 4f)

1-(4-substituted

henyl)-2-ethyl HelLa (Cervical

P_ ¥ Y ( 3.24 5-FU 26.12
imidazole (p-Br Cancer)

derivative 4f)

1-(4-substituted

henyl)-2-ethyl SGC-7901

pheny) Y 5.37 5-FU 20.31

imidazole (p-Br (Gastric Cancer)

derivative 4f)

Note: The specific structures of the "Novel Imidazole Derivative" and "Amide-imidazole
compound" were not fully disclosed in the abstracts.

Signaling Pathway: EGFR Inhibition
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Seed cancer cells in 96-well plate

!

Incubate for 24h to allow attachment

Treat cells with 1-(4-Bromophenyl)imidazole

derivatives at various concentrations

Incubate for 24-72h

!

Add MTT solution to each well

!

Incubate for 2-4h
(Formazan crystal formation)

Solubilize formazan crystals with DMSO

Measure absorbance at 570 nm

Calculate cell viability and IC50 values
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1-(4-Bromophenyl)imidazole
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Acetyl-CoA

!

HMG-CoA

!

Mevalonate

!

Squalene

!

Lanosterol

1-(4-Bromophenyl)imidazole
Derivative

Lanosterol 14a-demethylase
(CYP51)

Ergosterol

Fungal Cell Membrane Integrity
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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